Cas no 1154010-39-5 (N-1-(1-Benzofuran-2-yl)ethyl-2-chloropropanamide)

• Product Name: N-1-(1-Benzofuran-2-yl)ethyl-2-chloropropanamide
• CAS No: 1154010-39-5
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• MDL: MFCD12496833
• CID: 4779438
• PubChem ID: 43424729
• Update Time: 2025-05-25

N-1-(1-Benzofuran-2-yl)ethyl-2-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(1-benzofuran-2-yl)ethyl]-2-chloropropanamide
• NE29301
• N-1-(1-Benzofuran-2-yl)ethyl-2-chloropropanamide

• MDL： MFCD12496833
• Inchi： 1S/C13H14ClNO2/c1-8(14)13(16)15-9(2)12-7-10-5-3-4-6-11(10)17-12/h3-9H,1-2H3,(H,15,16)
• InChI Key： QXLMWDZQNXDGOC-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC(C)C1=CC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 251.071
• Monoisotopic Mass: 251.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.2

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 423.2±35.0 °C at 760 mmHg
• Flash Point: 373.0±31.5 °C

N-1-(1-Benzofuran-2-yl)ethyl-2-chloropropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-1-(1-Benzofuran-2-yl)ethyl-2-chloropropanamide

N-1-(1-Benzofuran-2-yl)ethyl-2-chloropropanamide: A Comprehensive Overview

N-1-(1-Benzofuran-2-yl)ethyl-2-chloropropanamide, with the CAS number 1154010-39-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself highlights its key structural components: the benzofuran moiety, the ethyl group, and the 2-chloropropanamide functional group. These elements contribute to its distinctive chemical behavior and reactivity.

The benzofuran ring system, a fused bicyclic structure consisting of a benzene ring and a furan ring, is known for its aromaticity and electronic properties. This makes it a valuable component in the synthesis of various bioactive compounds. Recent studies have shown that benzofuran derivatives exhibit promising antioxidant and anti-inflammatory activities, which could be harnessed for drug development. In the case of N-1-(1-Benzofuran-2-yl)ethyl-2-chloropropanamide, the benzofuran moiety serves as a scaffold for further functionalization, enabling the exploration of diverse chemical interactions.

The ethyl group attached to the benzofuran ring adds flexibility to the molecule, influencing its solubility and bioavailability. This feature is particularly important in pharmaceutical applications where drug delivery efficiency is critical. Furthermore, the 2-chloropropanamide group introduces additional functionality, such as hydrogen bonding capabilities, which can enhance the compound's interaction with biological targets.

Recent advancements in synthetic chemistry have made it possible to synthesize N-1-(1-Benzofuran-2-yl)ethyl-2-chloropropanamide with greater precision and efficiency. Researchers have employed various methodologies, including nucleophilic substitution and amide bond formation, to optimize the synthesis process. These techniques not only improve yield but also reduce the environmental impact of production processes.

In terms of applications, N-1-(1-Benzofuran-2-yl)ethyl-2-chloropropanamide has shown potential in several areas. Its role as an intermediate in organic synthesis has been well-documented, particularly in the construction of complex molecules with therapeutic potential. Additionally, its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and materials science.

From an environmental perspective, understanding the fate and transport of N-1-(1-Benzofuran-2-yl)ethyl-2-chloropropanamide is crucial for assessing its ecological impact. Studies have indicated that this compound undergoes biodegradation under specific conditions, which could mitigate concerns related to its persistence in natural systems.

Looking ahead, ongoing research aims to further elucidate the properties of N-1-(1-Benzofuran-2-yl)ethyl-2-chloropropanamide. Advances in computational chemistry are providing deeper insights into its electronic structure and reactivity patterns. These findings are expected to guide future studies on its application as a building block for advanced materials and pharmaceutical agents.